1-[4-[(4-Boc-1-piperazinyl)sulfonyl]phenyl]-1H-pyrrol-2(5H)-one

• Molecular Formula: C19H25N3O5S
• Molecular Weight: 407.5 g/mol
• IUPAC Name: tert-butyl 4-[4-(5-oxo-2H-pyrrol-1-yl)phenyl]sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C19H25N3O5S/c1-19(2,3)27-18(24)20-11-13-21(14-12-20)28(25,26)16-8-6-15(7-9-16)22-10-4-5-17(22)23/h4-9H,10-14H2,1-3H3
• InChI Key: YSJOVRHSZWUVGS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)N3CC=CC3=O

Description

MFCD32690953 is a chemical compound with unique properties that have garnered interest in various scientific fields

Preparation Methods

The preparation of MFCD32690953 involves specific synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal form, which is prepared through a series of reactions involving methanesulfonate. The preparation method is designed to be simple and suitable for industrial-scale production, ensuring good solubility and stability of the final product .

Chemical Reactions Analysis

MFCD32690953 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. For instance, it can participate in oxidation reactions facilitated by water radical cations, leading to the formation of quaternary ammonium cations. These reactions are typically conducted under ambient conditions without the need for traditional chemical catalysts or oxidants, achieving high yields . Common reagents used in these reactions include water microdroplets and other environmentally friendly oxidants.

Scientific Research Applications

MFCD32690953 has a wide range of scientific research applications In chemistry, it is used for studying oxidation reactions and the formation of quaternary ammonium compoundsIndustrially, it is used in the production of various chemical intermediates and final products .

Mechanism of Action

The mechanism of action of MFCD32690953 involves its interaction with specific molecular targets and pathways. For example, in oxidation reactions, it interacts with water radical cations to facilitate the formation of quaternary ammonium cations. This process involves the generation of reactive intermediates that drive the chemical transformation, leading to the desired products .

Comparison with Similar Compounds

MFCD32690953 can be compared with other similar compounds based on its chemical structure and reactivity. Similar compounds include various triazolo ring compounds and methanesulfonate derivatives. What sets MFCD32690953 apart is its unique ability to undergo efficient oxidation reactions under ambient conditions without the need for traditional catalysts. This makes it a valuable compound for both research and industrial applications .

Conclusion

MFCD32690953 is a versatile compound with significant potential in various scientific and industrial fields. Its unique preparation methods, chemical reactivity, and wide range of applications make it a valuable subject of study for researchers and industry professionals alike.